Cas no 3508-94-9 (3-Methyl-2-phenylbutanoic Acid)

• Product Name: 3-Methyl-2-phenylbutanoic Acid
• CAS No: 3508-94-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00021708
• CID: 44226
• PubChem ID: 19024
• Update Time: 2025-04-18

3-Methyl-2-phenylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-phenylbutyric acid
• alpha-Isopropylphenylacetic acid
• 2-Isopropyl-2-phenylacetic acid
• 3-methyl-2-phenylbutanoic acid
• (+)-3-METHYL-2-PHENYLBUTYRIC ACID
• 1-Isopropyl-1-phenyl acetic acid
• 2-Phenyl-3-methylbutanoic acid
• 2-phenyl-3-methylbutyric acid
• 2-Phenylisovaleric acid
• 3-methyl-2-phenyl-butyricaci
• 3-methyl-2-phenyl-butyricacid
• isopropylphenylacetic acid
• RARECHEM AL BO 0360
• 3-Methyl-2-phenyl-butyric acid
• BUTYRIC ACID, 3-METHYL-2-PHENYL-
• Benzeneacetic acid, alpha-(1-methylethyl)-
• HDLQGISFYDYWFJ-UHFFFAOYSA-N
• Benzeneacetic acid, a-(1-methylethyl)-, sodium salt(1:1)
• AK162327
• Benzeneacetic acid, alpha-(1-methylethyl)- (9CI)
• alpha-Isopropylphenylace
• 25329-47-9
• MFCD00021708
• NSC-22982
• MFCD00167435
• EN300-93753
• SCHEMBL66944
• AS-39413
• MFCD11505969
• SY025441
• SY025358
• DTXSID40928815
• BRN 2045915
• A-Isopropylbenzeneacetic acid
• AS)-
• SB32951
• SY038402
• FT-0622166
• 2-phenyl-3-methyl-butanoic acid
• (
• AC-29624
• 3-methyl-2-phenyl-butanoic acid
• NSC 22982
• Benzeneacetic acid, .alpha.-(1-methylethyl)-
• Z982130186
• SB32950
• 3508-94-9
• CS-0059235
• NSC22982
• AKOS009158545
• A-Isopropylphenylacetic acid
• (R)-3-Methyl-2-phenyl-butyric acid
• DB-021246
• DS-006798
• (S)-3-METHYL-2-PHENYL-BUTYRIC ACID
• 3-Methyl-2-phenylbutanoic Acid

• MDL： MFCD00021708
• Inchi： 1S/C11H14O2/c1-8(2)10(11(12)13)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,12,13)
• InChI Key： HDLQGISFYDYWFJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C(C)C)=O
• BRN： 2045915

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.0292 (rough estimate)
• Melting Point: 59-61°C
• Boiling Point: 270.46°C (rough estimate)
• Flash Point: 179.2°C
• Refractive Index: 1.5167 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 37.30000
• LogP: 2.51080
• Solubility: Not determined

3-Methyl-2-phenylbutanoic Acid Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• RTECS：ET5750060
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes